Cas no 1246213-27-3 (2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile)
1246213-27-3 structure
Product name:2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile
CAS No:1246213-27-3
MF:C21H25NO
MW:307.429305791855
MDL:MFCD26393887
CID:842036
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile
- 2-(2-(benzyloxy)-5-tert-butylphenyl)-2-methylpropanenitrile
- 2-(5-tert-butyl-2-phenylmethoxyphenyl)-2-methylpropanenitrile
- Benzeneacetonitrile, 5-(1,1-dimethylethyl)-alpha,alpha-dimethyl-2-(phenylmethoxy)-
- Benzeneacetonitrile, 5-(1,1-dimethylethyl)-α,α-dimethyl-2-(phenylmethoxy)-
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- MDL： MFCD26393887
- Inchi： InChI=1S/C21H25NO/c1-20(2,3)17-11-12-19(18(13-17)21(4,5)15-22)23-14-16-9-7-6-8-10-16/h6-13H,14H2,1-5H3
- InChI Key： OQNXXSOKIYYHPZ-UHFFFAOYSA-N
- SMILES： CC(C)(C1=CC(C(C)(C)C)=CC=C1OCC2=CC=CC=C2)C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
Experimental Properties
- Boiling Point: 430.6±45.0°C at 760 mmHg
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B53120-100mg |
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile |
1246213-27-3 | 98% | 100mg |
￥197.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B53120-250mg |
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile |
1246213-27-3 | 98% | 250mg |
￥313.0 | 2022-10-09 | |
| Chemenu | CM182860-5g |
2-(2-(benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile |
1246213-27-3 | 95+% | 5g |
$1851 | 2022-06-13 | |
| Chemenu | CM182860-1g |
2-(2-(benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile |
1246213-27-3 | 95+% | 1g |
$477 | 2022-06-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B53120-1g |
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile |
1246213-27-3 | 98% | 1g |
￥782.0 | 2022-10-09 | |
| eNovation Chemicals LLC | D954890-1g |
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile |
1246213-27-3 | 98% | 1g |
$210 | 2023-05-17 | |
| Alichem | A019112782-5g |
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile |
1246213-27-3 | 98% | 5g |
$2079.00 | 2023-09-03 | |
| Chemenu | CM182860-5g |
2-(2-(benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile |
1246213-27-3 | 95+% | 5g |
$1851 | 2021-06-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1131519-250mg |
2-(5-tert-Butyl-2-phenylmethoxyphenyl)-2-methylpropanenitrile |
1246213-27-3 | 97% | 250mg |
￥313.00 | 2024-08-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EX901-50mg |
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile |
1246213-27-3 | 98% | 50mg |
117.0CNY | 2021-07-10 |
2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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3. Back matter
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1246213-27-3)2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile
Purity:99%
Quantity:5g
Price ($):426.0